molecular formula C9H11N5O2 B500633 8-morpholin-4-yl-3,7-dihydropurin-6-one

8-morpholin-4-yl-3,7-dihydropurin-6-one

Cat. No.: B500633
M. Wt: 221.22g/mol
InChI Key: YDDLOUYEBCSPLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Morpholin-4-yl-3,7-dihydropurin-6-one is a synthetic purine derivative characterized by a morpholine ring substituent at the 8-position of the purine core. Purine derivatives are widely studied for their roles in medicinal chemistry, particularly as kinase inhibitors or nucleotide analogs .

Properties

Molecular Formula

C9H11N5O2

Molecular Weight

221.22g/mol

IUPAC Name

8-morpholin-4-yl-1,7-dihydropurin-6-one

InChI

InChI=1S/C9H11N5O2/c15-8-6-7(10-5-11-8)13-9(12-6)14-1-3-16-4-2-14/h5H,1-4H2,(H2,10,11,12,13,15)

InChI Key

YDDLOUYEBCSPLB-UHFFFAOYSA-N

SMILES

C1COCCN1C2=NC3=C(N2)C(=O)NC=N3

Isomeric SMILES

C1COCCN1C2=NC3=C(N2)C(=O)N=CN3

Canonical SMILES

C1COCCN1C2=NC3=C(N2)C(=O)N=CN3

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of 8-morpholin-4-yl-3,7-dihydropurin-6-one with analogous purine derivatives:

Compound Name Substituent at Position 8 Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
8-Morpholin-4-yl-3,7-dihydropurin-6-one Morpholin-4-yl (C₄H₈NO) C₉H₁₀N₅O₂* ~228.21* Potential kinase modulation, synthetic intermediate
8-Methyl-7H-purin-6-ol Methyl (CH₃) C₆H₆N₄O 150.14 Intermediate in nucleoside synthesis
Guanine (2-Amino-3,7-dihydropurin-6-one) Amino (NH₂) C₅H₅N₅O 151.13 Natural nucleobase (DNA/RNA)
Hypoxanthine (3,7-dihydropurin-6-one) None (H) C₅H₄N₄O 136.11 Metabolic intermediate, xanthine precursor
2,8-Diamino-3,7-dihydropurin-6-one Amino (NH₂) at positions 2 and 8 C₅H₆N₆O 166.15 Experimental biomarker, nucleic acid research

*Calculated based on substituent addition to the purine core (C₅H₄N₄O).

Key Differences and Implications

Substituent Effects on Solubility and Bioavailability: The morpholine group enhances polarity compared to methyl (8-methyl-7H-purin-6-ol) or hydrogen (hypoxanthine), likely improving aqueous solubility. This property is critical for drug design, as seen in kinase inhibitors where morpholine derivatives exhibit improved pharmacokinetics . In contrast, guanine’s amino group facilitates hydrogen bonding in DNA base pairing, a role unsuited for morpholine-substituted analogs .

Synthetic Utility: 8-Methyl-7H-purin-6-ol and its derivatives are synthesized via diazo coupling or ring-closure reactions (e.g., formic acid/sodium formate reflux) .

Biological Activity :

  • Hypoxanthine and guanine participate in metabolic pathways (e.g., purine salvage), whereas 8-morpholin-4-yl-3,7-dihydropurin-6-one’s activity is likely synthetic or therapeutic, given morpholine’s prevalence in pharmacologically active compounds (e.g., kinase inhibitors) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.